molecular formula C19H13Cl2N3O2 B7638641 5-(3-chloroanilino)benzo[c][2,6]naphthyridine-8-carboxylic acid;hydrochloride

5-(3-chloroanilino)benzo[c][2,6]naphthyridine-8-carboxylic acid;hydrochloride

Cat. No.: B7638641
M. Wt: 386.2 g/mol
InChI Key: OBOIGMDUOMSAHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

CX 4945 hydrochloride, also known as Silmitasertib, is a selective inhibitor of protein kinase CK2. This compound has garnered significant attention due to its potential therapeutic applications, particularly in oncology. Protein kinase CK2 is a serine/threonine kinase that plays a crucial role in cell survival, proliferation, and apoptosis. Overexpression of CK2 has been linked to various cancers, making it a promising target for cancer therapy .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of CX 4945 hydrochloride involves multiple steps, starting with the preparation of the core structure, benzo[c][2,6]naphthyridine-8-carboxylic acid. The key steps include:

Industrial Production Methods: Industrial production of CX 4945 hydrochloride follows similar synthetic routes but is optimized for large-scale manufacturing. This includes the use of high-yield reactions, efficient purification techniques, and stringent quality control measures to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions: CX 4945 hydrochloride undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce various substituted analogs .

Scientific Research Applications

CX 4945 hydrochloride has a wide range of scientific research applications:

Mechanism of Action

CX 4945 hydrochloride exerts its effects by selectively inhibiting protein kinase CK2. The compound binds to the ATP-binding site of CK2, preventing its phosphorylation activity. This inhibition disrupts several downstream signaling pathways, including the PI3K/Akt pathway, which is crucial for cell survival and proliferation. By inhibiting CK2, CX 4945 hydrochloride induces apoptosis, cell cycle arrest, and reduces angiogenesis in cancer cells .

Comparison with Similar Compounds

    CX 5011: Another CK2 inhibitor with similar properties but different chemical structure.

    TBB (4,5,6,7-tetrabromobenzotriazole): A widely used CK2 inhibitor with a different mechanism of action.

    DMAT (2-dimethylamino-4,5,6,7-tetrabromo-1H-benzimidazole): Another CK2 inhibitor with distinct chemical properties

Uniqueness of CX 4945 Hydrochloride: CX 4945 hydrochloride stands out due to its high selectivity and potency against CK2. It is the first CK2 inhibitor to advance into clinical trials, demonstrating promising results in both preclinical and clinical studies. Its oral bioavailability and favorable pharmacokinetic profile further enhance its potential as a therapeutic agent .

Properties

IUPAC Name

5-(3-chloroanilino)benzo[c][2,6]naphthyridine-8-carboxylic acid;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H12ClN3O2.ClH/c20-12-2-1-3-13(9-12)22-18-15-6-7-21-10-16(15)14-5-4-11(19(24)25)8-17(14)23-18;/h1-10H,(H,22,23)(H,24,25);1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OBOIGMDUOMSAHW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Cl)NC2=NC3=C(C=CC(=C3)C(=O)O)C4=C2C=CN=C4.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H13Cl2N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.